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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the procurement and application of Urethane-d5 (Ethyl
carbamate-d5). This deuterated stable isotope-labeled analog of urethane is a critical tool in
guantitative analytical methods and various research applications.

Urethane-d5 Supplier and Catalog Information

For researchers looking to source Urethane-d5, several reputable suppliers offer this
compound. The following table summarizes key information to facilitate procurement.

Supplier Catalog Number CAS Number
Toronto Research Chemicals U825302-250mg 73962-07-9
Santa Cruz Biotechnology sc-214473 73962-07-9
LGC Standards TRC-U825302-10MG 73962-07-9
MedChemExpress HY-113032S 73962-07-9
Sigma-Aldrich 492590 73962-07-9

Experimental Protocols

Urethane-d5 is primarily utilized as an internal standard in quantitative mass spectrometry-
based assays for the detection of urethane (ethyl carbamate), a potential carcinogen found in
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fermented foods and alcoholic beverages. Its utility also extends to animal studies as a tracer.

Quantitative Analysis of Ethyl Carbamate in Alcoholic
Beverages using Urethane-d5 as an Internal Standard by
GC-MS/MS

This protocol details a validated method for the determination of ethyl carbamate in stone-fruit
spirits.[1]

a. Materials and Reagents:

¢ Urethane-d5 (Internal Standard)

o Ethyl Carbamate (Analyte Standard)

o Ethanol (absolute)

o Sodium Chloride

e pH 7 Buffer Solution

o Carbowax/divinylbenzene fibers for Headspace Solid-Phase Microextraction (HS-SPME)
b. Standard and Sample Preparation:

» Prepare a stock solution of Urethane-d5 in absolute ethanol.

o For calibration standards, prepare a series of ethyl carbamate standard solutions at varying
concentrations.

e For samples, add a known amount of the Urethane-d5 internal standard solution to the
alcoholic beverage sample.

e Add sodium chloride for the salting-out effect and a pH 7 buffer solution.

c. HS-SPME Extraction:
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Incubate the sample vial at 70°C for 30 minutes to allow for the extraction of volatile
compounds by the SPME fiber.

. GC-MS/MS Analysis:
Gas Chromatograph (GC): Use a suitable capillary column for separation.
Mass Spectrometer (MS): Operate in Multiple Reaction Monitoring (MRM) mode.
MRM Transitions:

o Ethyl Carbamate: Monitor the characteristic fragmentations of m/z 74>44 and m/z 62>44.

[1]
o Urethane-d5: Monitor the characteristic fragmentation of m/z 64>44.[1]
. Data Analysis:

Quantify the amount of ethyl carbamate in the sample by comparing the peak area ratio of
the analyte to the internal standard against a calibration curve. The use of a deuterated
internal standard like Urethane-d5 is superior to non-deuterated analogues as it has closer
physicochemical properties to the analyte, allowing for more effective correction of matrix
effects and procedural losses.[2]
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Figure 1: Workflow for quantitative analysis of ethyl carbamate using Urethane-d5.

Urethane-Induced Lung Cancer Model in Mice
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While this protocol uses non-deuterated urethane, the preparation and handling are directly
applicable for studies that may involve Urethane-d5 as a tracer. This is a common model in

cancer research.

a. Materials:

e Urethane

o Sterile Saline

b. Protocol:

o Preparation of Urethane Solution:
o On the day of injection, dissolve urethane in sterile saline.
o Sterile filter the solution into a new sterile tube.

e Animal Dosing:

o Administer the urethane solution to mice via intraperitoneal (IP) injection. A common
dosage is 1 mg/g of body weight.

o Control mice receive an IP injection of sterile saline.
e Monitoring:
o Monitor the mice for lethargy and recovery post-injection.
o Conduct long-term monitoring for tumor development, which can take several weeks.

c. Logical Relationship for Carcinogenesis Study:

Urethane in vivo _ [ Metabolic Activation | _| Formation of »| Somatic Mutations | Tumor gntlatlon
(or Urethane-d5) “| (e.g., by CYP2E1) | DNA Adducts - > . P
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Figure 2: Simplified pathway of urethane-induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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